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Compound of Interest

Compound Name: Isomorellic acid

Cat. No.: B15624037

Get Quote

To Researchers, Scientists, and Drug Development Professionals,

This document outlines the available information regarding the ¹H and ¹³C NMR assignment of

isomorellic acid, a cytotoxic caged xanthone isolated from the resin of Garcinia morella.

Despite extensive searches of scientific literature and chemical databases, detailed and

publicly available experimental ¹H and ¹³C NMR spectral data for isomorellic acid remains

elusive. This scarcity of data presents a significant challenge in providing a complete

application note with comprehensive data tables and detailed experimental protocols as initially

intended.

Structure of Isomorellic Acid
Isomorellic acid is a complex polyprenylated benzophenone derivative with a caged-xanthone

backbone. Its intricate structure necessitates advanced 2D NMR techniques for unambiguous

assignment of proton and carbon signals. The chemical structure of isomorellic acid is

provided below for reference.
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Caption: Chemical structure of Isomorellic acid.

Current Status of NMR Data
Initial literature reviews indicated the isolation and initial characterization of isomorellic acid in

the 1960s. However, these early reports typically lack the comprehensive NMR data,

particularly ¹³C NMR, that is standard in modern structure elucidation. More recent publications

and database entries confirm the existence and biological activity of isomorellic acid but do

not provide the detailed NMR assignments required for this application note.

Commercial suppliers of isomorellic acid may possess this data as part of their quality control

documentation, but it is not readily available in the public domain.

Proposed Experimental Protocol for NMR Data
Acquisition
For researchers in possession of an isolated and purified sample of isomorellic acid, the

following general protocol is recommended for acquiring the necessary ¹H and ¹³C NMR data.

1. Sample Preparation:

Dissolve 5-10 mg of purified isomorellic acid in approximately 0.6 mL of a deuterated

solvent. Chloroform-d (CDCl₃) is a common choice for this class of compounds.

Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:
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Use a high-field NMR spectrometer (≥400 MHz for ¹H) for optimal signal dispersion, which is

crucial for a complex molecule like isomorellic acid.

Tune and match the probe for both ¹H and ¹³C frequencies.

Shim the magnetic field to achieve good resolution.

3. ¹H NMR Spectroscopy:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters:

Pulse sequence: zg30

Spectral width: ~16 ppm

Acquisition time: ~2-3 s

Relaxation delay: 1-2 s

Number of scans: 16-64 (adjust for concentration)

Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

4. ¹³C NMR Spectroscopy:

Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

Typical parameters:

Pulse sequence: zgpg30

Spectral width: ~220 ppm

Acquisition time: ~1-2 s

Relaxation delay: 2 s
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Number of scans: 1024 or more (as ¹³C is less sensitive)

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Acquire a DEPT-135 spectrum to differentiate between CH, CH₂, and CH₃ signals.

5. 2D NMR Spectroscopy for Structural Assignment:

COSY (Correlation Spectroscopy): To identify ¹H-¹H spin systems.

HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly

attached carbons.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between protons and carbons, which is essential for assembling the molecular

skeleton.

NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser

Effect Spectroscopy): To determine the spatial proximity of protons and elucidate the

stereochemistry.

Logical Workflow for Data Acquisition and Analysis
The following diagram illustrates the logical workflow for the complete NMR-based structure

elucidation of isomorellic acid.
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NMR Data Acquisition and Analysis Workflow
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Caption: Workflow for NMR-based structure elucidation of Isomorellic Acid.

Conclusion and Path Forward
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The lack of publicly available ¹H and ¹³C NMR data for isomorellic acid currently prevents the

creation of a detailed application note with complete spectral assignments. We encourage

researchers who have access to this compound to acquire and publish this valuable data. A full

NMR characterization would be a significant contribution to the natural products and drug

discovery communities, enabling further research into the biological activities and therapeutic

potential of isomorellic acid. Once this data becomes available, a comprehensive application

note, including detailed data tables and analyses, can be developed.

To cite this document: BenchChem. [Application Notes and Protocols: 1H and 13C NMR
Assignment of Isomorellic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624037/docs#application-notes-and-protocols-1h-
and-13c-nmr-assignment-of-isomorellic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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